Cas no 220934-68-9 (Bicyclo[3.1.1]heptane-1,4-dicarboxylicacid, 4-amino-)

• Product Name: Bicyclo[3.1.1]heptane-1,4-dicarboxylicacid, 4-amino-
• CAS No: 220934-68-9
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 244077
• PubChem ID: 15408469
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptane-1,4-dicarboxylicacid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-1,4-dicarboxylicacid, 4-amino-
• Bicyclo[3.1.1]heptane-1,4-dicarboxylic acid, 4-amino- (9CI)
• 2-aminobicyclo[3.1.1]heptane-2,5-dicarboxylic acid
• DTXSID30572503
• 4-Aminobicyclo[3.1.1]heptane-1,4-dicarboxylic acid
• 220934-68-9

• Inchi： 1S/C9H13NO4/c10-9(7(13)14)2-1-8(6(11)12)3-5(9)4-8/h5H,1-4,10H2,(H,11,12)(H,13,14)
• InChI Key： CBHNNRMHMNRCSV-UHFFFAOYSA-N
• SMILES： OC(C12CCC(C(=O)O)(C(C1)C2)N)=O

Computed Properties

• Exact Mass: 199.08449
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62